Cas no 786679-69-4 (ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate)

Ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate is a synthetic organic compound featuring a thiazolidinone core with a benzyl substituent, a 4-bromophenyl group, and an ethyl cyanoacetate moiety. This structure confers reactivity useful in medicinal chemistry and heterocyclic synthesis, particularly as a versatile intermediate for constructing pharmacologically active molecules. The presence of the bromophenyl group enhances potential for further functionalization via cross-coupling reactions, while the cyanoacetate moiety offers opportunities for nucleophilic substitutions. Its rigid thiazolidinone scaffold may contribute to binding affinity in biological targets. The compound's crystallinity and defined stereochemistry (2Z-configuration) facilitate characterization and purity control, making it suitable for research applications requiring precise molecular architectures.
ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate structure
786679-69-4 structure
Product Name:ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate
CAS No:786679-69-4
MF:C21H17BrN2O3S
MW:457.340283155441
CID:5436023
Update Time:2025-06-08

ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

    • (Z)-ethyl 2-(5-benzyl-3-(4-bromophenyl)-4-oxothiazolidin-2-ylidene)-2-cyanoacetate
    • ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate
    • Inchi: 1S/C21H17BrN2O3S/c1-2-27-21(26)17(13-23)20-24(16-10-8-15(22)9-11-16)19(25)18(28-20)12-14-6-4-3-5-7-14/h3-11,18H,2,12H2,1H3
    • InChI Key: WZJWIBPKBYFVKB-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(=C1N(C2=CC=C(Br)C=C2)C(=O)C(CC2=CC=CC=C2)S1)C#N

ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate Pricemore >>

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ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate Related Literature

Additional information on ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate

Comprehensive Analysis of Ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate (CAS 786679-69-4)

The compound ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate (CAS 786679-69-4) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiazolidinone core, a cyanoacetate moiety, and a 4-bromophenyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing antimicrobial agents, anticancer drugs, and photoactive materials.

In recent years, the demand for heterocyclic compounds like ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate has surged, driven by advancements in drug discovery and green chemistry. This compound's Z-configuration and electron-withdrawing properties enhance its reactivity, making it valuable for cross-coupling reactions and catalysis. Its CAS 786679-69-4 identifier ensures precise tracking in regulatory and research databases, aligning with global standards for chemical transparency.

One of the most searched questions in AI-driven chemistry platforms is: "How to synthesize ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate?". The synthesis typically involves a Knoevenagel condensation between a thiazolidinone derivative and ethyl cyanoacetate, followed by purification via column chromatography. This process highlights the compound's compatibility with sustainable solvents and microwave-assisted synthesis, addressing the growing focus on eco-friendly methodologies.

The 4-bromophenyl group in CAS 786679-69-4 is pivotal for structure-activity relationship (SAR) studies, particularly in designing kinase inhibitors and anti-inflammatory agents. Computational studies, such as molecular docking and QSAR modeling, frequently cite this compound as a scaffold for optimizing bioavailability and target selectivity. These insights are critical for researchers exploring personalized medicine and AI-augmented drug design.

From an industrial perspective, ethyl 2-(2Z)-5-benzyl-3-(4-bromophenyl)-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetate is gaining traction in high-performance material science. Its conjugated π-system and bromine atom enable applications in organic semiconductors and OLEDs, aligning with trends in renewable energy technologies. Manufacturers emphasize batch-to-batch consistency and HPLC purity (>98%) to meet the stringent requirements of electronic-grade chemicals.

In summary, CAS 786679-69-4 represents a convergence of pharmaceutical innovation and advanced material development. Its multifaceted utility underscores the importance of collaborative research between academia and industry, particularly in addressing global challenges like drug resistance and energy efficiency. As open-access chemical databases expand, this compound's profile will likely grow, fueled by its adaptability to cutting-edge synthetic strategies and multidisciplinary applications.

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